Erbium167
Description
Erbium is a chemical radioactive element present as the eleventh element in the lanthanide series of the periodic table . The pure form of the element is metal . Erbium is named after Ytterby, Sweden . It is a soft, silvery metallic element . Erbium finds little use as a metal because it slowly tarnishes in air and is attacked by water .
Synthesis Analysis
Erbium and Ytterbium doped Bismuth based electrolyte was investigated for the solid oxide fuel cells . Yb2O3 and Er2O3 oxides were doped into the Bi2O3 compound using solid-state reaction method . The effective synthesis of cubic MgO compound is attested by XRD, FTIR and electron diffraction in TEM .
Molecular Structure Analysis
Structural characterization was carried out using X-ray powder diffraction (XRD), and stable face-centred cubic crystal phase (δ-phase) was successfully obtained in all samples containing more than 12 mol% dopant . The average size of the roundish cuboid-shaped crystallites decreases from 50 to 32 nm upon the incorporation of the rare earth element .
Chemical Reactions Analysis
Thin nat Er2O3 targets were irradiated on cyclotron by 60 MeV alpha particles . Thulium and ytterbium radioisotopes, formed during irradiation, were separated from the target material and the one from another by extraction chromatography using Ln Resin in nitric solution .
Physical And Chemical Properties Analysis
Erbium has a melting point of 1529°C, 2784°F, 1802 K and a boiling point of 2868°C, 5194°F, 3141 K . It has a density of 9.07 g/cm−3 . The atomic number of Erbium is 68 and the relative atomic mass is 167.259 . The state of Erbium at 20°C is solid .
Safety and Hazards
properties
CAS RN |
14380-60-0 |
|---|---|
Molecular Formula |
C31H33N2NaO6S2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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